2-{2-[2-(4-fluorophenyl)-1-azetidinyl]-2-oxoethyl}-4-methyl-1(2H)-phthalazinone

• IUPAC Name: 2-[2-[2-(4-fluorophenyl)azetidin-1-yl]-2-oxoethyl]-4-methylphthalazin-1-one
• InChI: InChI=1S/C20H18FN3O2/c1-13-16-4-2-3-5-17(16)20(26)24(22-13)12-19(25)23-11-10-18(23)14-6-8-15(21)9-7-14/h2-9,18H,10-12H2,1H3
• InChI Key: DESMOASJQJOARR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=CC=CC=C12)CC(=O)N3CCC3C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

Research on related compounds, such as fluorinated phthalazinone monomers and their polymers, highlights the significance of polycondensation reactions and nucleophilic aromatic substitution processes. For instance, Xiao et al. (2003) described the synthesis of a fluorinated phthalazinone monomer and its polymers through polycondensation reactions, showcasing good solubility and thermal properties, which could be relevant to the synthesis of the target compound (Xiao et al., 2003).

Molecular Structure Analysis

The molecular structure of related phthalazinone compounds has been elucidated using spectroscopic and resonance techniques. Paventi et al. (1996) provided structural analysis through NMR and IR spectroscopy, which can be applied to understand the complex structure of the target compound (Paventi et al., 1996).

Chemical Reactions and Properties

The chemical reactivity and properties of phthalazinone derivatives include various reactions such as nitration, reductive amination, and diazonium decomposition, as explored by Eguchi and Ishikawa (1991). These reactions provide insight into the possible chemical behavior of the target compound (Eguchi & Ishikawa, 1991).

Physical Properties Analysis

The synthesis and characterization of novel polymers containing phthalazinone units, as described by Lu et al. (2004), offer insights into the physical properties, including solubility, molecular weight, and thermal stability, which are critical for understanding the behavior of the target compound (Lu et al., 2004).

Chemical Properties Analysis

Liu et al. (2011) synthesized novel polybenzimidazoles containing phthalazinone moieties, highlighting the excellent thermal stability and solubility in polar solvents. These chemical properties are essential for the application of the target compound in high-performance materials (Liu et al., 2011).

Scientific Research Applications

Spectroscopic and Structural Elucidation

The study by Paventi, Chan, and Hay (1996) focused on the structural analysis of polymers derived from phthalazine compounds and bis(4-fluorophenyl)sulfone, using spectroscopic and magnetic resonance techniques. This research offers insight into the polymerization processes and the resulting polymer structures, highlighting the scientific application of such compounds in material science and engineering Paventi, M., Chan, K., & Hay, A. S. (1996).

High-Performance Polymeric Materials

Yu et al. (2009) synthesized soluble and heat-resistant s-triazine-containing poly(aryl ether)s, demonstrating their potential utility as high-temperature membranes and composite matrix materials. This study showcases the application of fluorophenyl and phthalazinone derivatives in creating materials with significant thermal stability and solubility in organic solvents, relevant for advanced material engineering and high-performance applications Yu, G., Liu, C., Wang, J., Gu, T., & Jian, X. (2009).

Antimicrobial Agents

Zurenko et al. (1996) explored the in vitro activities of novel oxazolidinone antibacterial agents, indicating the broad spectrum of applications for compounds with azetidinyl and oxazolidinone groups. These findings point to the potential of related compounds in developing new antibacterial drugs or agents, with a unique mechanism of action against various bacterial strains Zurenko, G., Yagi, B., Schaadt, R., Allison, J. W., Kilburn, J., Glickman, S., Hutchinson, D., Barbachyn, M. R., & Brickner, S. J. (1996).

Organic Soluble Polymers

Lu et al. (2004) described the synthesis and structural characterization of novel, fluorinated poly(phthalazinone ether)s containing perfluorophenylene moieties. This research underscores the role of such compounds in developing new polymers with enhanced solubility and thermal properties, applicable in various industrial and technological domains Lu, Z., Cheng, L., Li, J., Zhang, K., Yi, S., & Qin, J. (2004).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the system. Unfortunately, the specific mechanism of action for “2-{2-[2-(4-fluorophenyl)-1-azetidinyl]-2-oxoethyl}-4-methyl-1(2H)-phthalazinone” is not documented in the current literature.

Future Directions

The future directions for research on “2-{2-[2-(4-fluorophenyl)-1-azetidinyl]-2-oxoethyl}-4-methyl-1(2H)-phthalazinone” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a more comprehensive understanding of the compound and its potential applications.